Cas no 1158755-26-0 (Isoquinoline-7-carboxamide)

Isoquinoline-7-carboxamide structure
Isoquinoline-7-carboxamide structure
Product Name:Isoquinoline-7-carboxamide
CAS No:1158755-26-0
MF:C10H8N2O
MW:172.18332195282
CID:1038277
PubChem ID:57512589
Update Time:2025-04-20

Isoquinoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline-7-carboxamide
    • SCHEMBL6648425
    • 1158755-26-0
    • DTXSID20726972
    • A893789
    • MDL: MFCD12406182
    • Inchi: 1S/C10H8N2O/c11-10(13)8-2-1-7-3-4-12-6-9(7)5-8/h1-6H,(H2,11,13)
    • InChI Key: RGGLAPZYXTXDGZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2C=CN=CC=2C=1)N

Computed Properties

  • Exact Mass: 172.063662883g/mol
  • Monoisotopic Mass: 172.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56Ų

Isoquinoline-7-carboxamide Pricemore >>

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